Cas no 1597600-82-2 (1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1597600-82-2
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 5851245
• PubChem ID: 102644202
• Update Time: 2025-10-29

1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1597600-82-2
• EN300-1277920

• Inchi： 1S/C10H10N4O2/c1-2-14-9(7-5-3-4-6-11-7)8(10(15)16)12-13-14/h3-6H,2H2,1H3,(H,15,16)
• InChI Key： LWMXJVLLMFBMAF-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2C=CC=CN=2)N(CC)N=N1)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų

Additional information on 1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

1-Ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1597600-82-2)

The compound 1-Ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1597600-82-2) is a highly specialized organic compound with a unique structure and functional groups. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely used in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring fused with a triazole ring, along with an ethyl group and a carboxylic acid group, making it versatile for various applications.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The triazole ring is known for its ability to form stable hydrogen bonds and act as a scaffold for bioisosterism, which enhances drug solubility and bioavailability. Additionally, the pyridine moiety contributes to the molecule's electronic properties, making it suitable for applications in fluorescence sensing and optoelectronics.

In terms of synthesis, this compound is typically prepared through a multi-step process involving click chemistry reactions. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been reported as an efficient method for constructing the triazole core. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

The carboxylic acid group in this compound plays a crucial role in its reactivity and functionality. It can be easily modified to form esters or amides, enabling the creation of derivatives with tailored properties. For instance, esterification of the carboxylic acid group has been shown to improve lipid solubility, making it more effective in drug delivery systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the pyridine ring significantly influences the molecule's conjugation and electron distribution, which are critical factors in its optical and electronic properties.

In conclusion, 1-Ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1597600-82-2) is a promising compound with diverse applications across multiple fields. Its unique structure and functional groups make it an ideal candidate for further research and development in pharmaceuticals, materials science, and beyond.